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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-tert-Butylaniline (CAS No. 769-92-6). The information is intended to enable

researchers, scientists, and drug development professionals to work safely with this chemical

by providing detailed information on its hazards, exposure controls, and emergency

procedures.

Chemical and Physical Properties
4-tert-Butylaniline is a combustible liquid that is harmful if swallowed, in contact with skin, or if

inhaled. It is also known to cause skin and eye irritation.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [1]

Appearance Amber liquid [2]

Melting Point 15-16 °C [1]

Boiling Point 90-93 °C at 3 mmHg [1]

Density 0.937 g/mL at 25 °C [1]

Flash Point 102 °C (closed cup) [1]

Autoignition Temperature 475 °C / 887 °F [2]

Solubility Soluble in water [2]

Toxicological Data
4-tert-Butylaniline is classified as toxic and presents a significant health hazard through

multiple routes of exposure. The available quantitative toxicological data are summarized

below.

Toxicity Data Value Species Test Guideline

Acute Oral Toxicity

(LD50)
642 mg/kg bw Rat Not Specified

Acute Inhalation

Toxicity (LC50)

2,000 mg/m³ (4 h,

dust/mist)
Rat (male and female)

OECD Test Guideline

403

Acute Dermal Toxicity

(LD50)
Not listed - -

Note: While a specific dermal LD50 value is not readily available, the substance is classified as

harmful/toxic upon skin contact.

Hazard Identification and Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-tert-Butylaniline is classified as follows:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Skin Corrosion/Irritation (Category 1B)[2]

Serious Eye Damage/Eye Irritation (Category 1)[2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[2]

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[3]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[1][3]

Experimental Protocols for Toxicological
Assessment
The following are summaries of the standardized OECD guidelines used to determine the

acute toxicity and irritation potential of chemical substances like 4-tert-Butylaniline.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method involves the administration of the test substance to a group of fasted animals in a

stepwise procedure. The starting dose is selected from a series of fixed dose levels. The

outcome of the initial animal determines the dose for the next animal. The test aims to identify

the dose that causes mortality in a certain proportion of the animals, allowing for classification

of the substance's acute oral toxicity.

Acute Inhalation Toxicity - OECD Test Guideline 403
In this guideline, animals are exposed to the test substance for a defined period (typically 4

hours) in an inhalation chamber. The concentration of the substance in the air is carefully

controlled and monitored. The animals are observed for a specified period after exposure

(usually 14 days) for signs of toxicity and mortality. The LC50, the concentration of the chemical

in the air that is expected to kill 50% of a group of test animals during a specific exposure

period, is then determined.

Acute Dermal Toxicity - OECD Test Guideline 402
This test assesses the potential for a substance to cause toxicity when applied to the skin. A

single dose of the test substance is applied to a shaved area of the skin of the test animals.

The application site is then covered with a porous gauze dressing for a 24-hour exposure

period. The animals are observed for signs of toxicity and mortality over a period of at least 14

days.

Skin Corrosion/Irritation - OECD Test Guideline 404
This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage. A small amount of the test substance is applied to a small area of the

animal's skin under a gauze patch. The skin is observed for erythema (redness) and edema

(swelling) at specified intervals after patch removal.

Serious Eye Damage/Eye Irritation - OECD Test
Guideline 405
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This test is designed to assess the potential of a substance to cause damage to the eye. A

single dose of the test substance is applied to the conjunctival sac of one eye of an animal. The

eye is then examined for any lesions of the cornea, iris, and conjunctiva at specific time points.

Handling Precautions and Exposure Controls
Due to the hazardous nature of 4-tert-Butylaniline, strict adherence to safety protocols is

mandatory.

Occupational Exposure Limits
Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American

Conference of Governmental Industrial Hygienists (ACGIH) for 4-tert-Butylaniline.[2] In the

absence of established exposure limits, a conservative approach to exposure control is

recommended.

Engineering Controls
Work with 4-tert-Butylaniline should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following diagram

illustrates a logical workflow for selecting the necessary PPE.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Task Involving
4-tert-Butylaniline

Assess Hazards:
- Inhalation

- Skin Contact
- Eye Contact

- Ingestion

Respiratory Protection:
- Use in fume hood

- NIOSH-approved respirator for vapors

Hand Protection:
- Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Eye Protection:
- Chemical safety goggles

- Face shield for splash risk

Body Protection:
- Lab coat

- Chemical-resistant apron/suit

Inspect PPE for damage
before each use

Properly don all
selected PPE

Proceed with Task

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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Hygiene Measures
Wash hands thoroughly after handling the chemical and before eating, drinking, smoking, or

using the restroom.[2]

Remove contaminated clothing and wash it before reuse.[2]

First-Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Emergency Procedures for Spills and Releases
A systematic approach is necessary to manage spills of 4-tert-Butylaniline safely.
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Spill Detected

Assess Spill Severity
(Size & Location)

Minor Spill
(Small, contained, trained personnel)

Major Spill
(Large, uncontained, unknown)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

If safe to proceed

Evacuate Immediate Area

Notify Supervisor & EHS

Secure the Area
(Restrict Access)

EHS/Emergency Responders

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Document and Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, acid chlorides, and

chloroformates.[2]

Disposal: Dispose of waste and contaminated materials in accordance with federal, state,

and local regulations. Do not allow the chemical to enter drains or waterways.[2]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[2]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and

chloroformates.[2]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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